3,4-Dimethyl-4'-piperidinomethyl benzophenone
Overview
Description
3,4-Dimethyl-4'-piperidinomethyl benzophenone, commonly known as DMPMB, is a synthetic compound belonging to the family of benzophenones. It is used in a variety of applications, including as a reagent in organic synthesis, a fluorescent dye, and a photocatalyst. This compound has been extensively studied in recent years due to its unique properties, such as its ability to absorb light in the visible range and its good solubility in organic solvents.
Scientific Research Applications
Synthesis and Receptor Affinity Studies
The compound 3,4-Dimethyl-4'-piperidinomethyl benzophenone, by virtue of its structural characteristics, may be involved in the synthesis of derivatives with significant biological activity. For example, derivatives of benzophenone have been synthesized and evaluated for their affinity to NMDA receptors, which are crucial in neurological processes. A study demonstrated that certain amines derived from benzophenone showed high affinity for NMDA receptors, suggesting potential applications in neuropharmacology (Aepkers & Wünsch, 2004).
Photocrosslinking Applications in Biology
Benzophenones are widely recognized for their photocrosslinking capabilities, which are extensively utilized in biological studies. A landmark study involved the in vivo incorporation of a benzophenone derivative into proteins in Escherichia coli, demonstrating the utility of benzophenones in studying protein interactions through photocrosslinking (Chin et al., 2002).
Investigation of Solvatochromism
The solvatochromic properties of N-substituted Michler’s ketones, related to benzophenones, have been studied to understand their interactions with various solvents. This research has implications for the development of chemical sensors and molecular electronics, where the solvent environment can significantly influence the optical properties of materials (Spange et al., 2002).
Applications in Polymer Degradation
Benzophenone derivatives have been synthesized and evaluated for their potential in controlling the thermal and photo-oxidation of polyolefins like polyethylene. This research is crucial for developing materials with tailored degradation rates, which is particularly relevant for addressing issues related to plastic waste management (Acosta et al., 1996).
Photoinduced Dimerization Studies
The ability of benzophenones to mediate photoinduced dimerization reactions has been explored, providing insights into the mechanisms of such reactions and their potential applications in synthetic chemistry and materials science (Ferraudi & Muralidharan, 1981).
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO/c1-16-6-9-20(14-17(16)2)21(23)19-10-7-18(8-11-19)15-22-12-4-3-5-13-22/h6-11,14H,3-5,12-13,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWMNVYGUOZMEOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCCCC3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50642696 |
Source
|
| Record name | (3,4-Dimethylphenyl){4-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50642696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898775-11-6 |
Source
|
| Record name | Methanone, (3,4-dimethylphenyl)[4-(1-piperidinylmethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898775-11-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3,4-Dimethylphenyl){4-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50642696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzonitrile](/img/structure/B1613869.png)
![Ethyl 3-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate](/img/structure/B1613875.png)
![2-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1613879.png)